Cas no 1806682-29-0 (Methyl 2-amino-6-fluoropyridine-3-acetate)

• Product Name: Methyl 2-amino-6-fluoropyridine-3-acetate
• CAS No: 1806682-29-0
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 4908731
• Update Time: 2025-06-29

Methyl 2-amino-6-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-fluoropyridine-3-acetate

• Inchi： 1S/C8H9FN2O2/c1-13-7(12)4-5-2-3-6(9)11-8(5)10/h2-3H,4H2,1H3,(H2,10,11)
• InChI Key： MNQMIOMUTQDTSV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-fluoropyridine-3-acetate

Recent Advances in the Application of Methyl 2-amino-6-fluoropyridine-3-acetate (CAS: 1806682-29-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-6-fluoropyridine-3-acetate (CAS: 1806682-29-0) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies highlight its role in facilitating the construction of complex heterocyclic scaffolds, which are essential for modulating protein-protein interactions and enzymatic activities. This compound's unique fluorinated pyridine core enhances its binding affinity and metabolic stability, making it a valuable asset in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-amino-6-fluoropyridine-3-acetate in the synthesis of selective JAK2 inhibitors. The researchers utilized this compound as a key building block to introduce a fluorine atom at a strategic position, significantly improving the inhibitor's pharmacokinetic profile. The resulting analogs exhibited nanomolar potency against JAK2 while maintaining selectivity over other kinases, underscoring the compound's versatility in drug design.

Further investigations have explored its application in PET (positron emission tomography) tracer development. A team at MIT reported the incorporation of Methyl 2-amino-6-fluoropyridine-3-acetate into a radiolabeled probe targeting tumor-associated carbonic anhydrase IX. The fluorine-18 labeled derivative showed excellent in vivo stability and tumor uptake in preclinical models, suggesting its potential for cancer imaging and theranostics.

From a synthetic chemistry perspective, recent advances in continuous flow technology have enabled more efficient large-scale production of Methyl 2-amino-6-fluoropyridine-3-acetate. A 2024 Organic Process Research & Development paper detailed a novel catalytic system that achieves 85% yield with minimal byproducts, addressing previous challenges in its industrial-scale preparation. This breakthrough is expected to facilitate broader adoption of the compound in pharmaceutical manufacturing.

The safety profile of Methyl 2-amino-6-fluoropyridine-3-acetate has also been systematically evaluated. Toxicological studies conducted under GLP conditions revealed favorable results, with no significant genotoxicity observed at therapeutic concentrations. These findings support its continued use as a versatile intermediate in drug discovery programs targeting various disease areas, including oncology, inflammation, and CNS disorders.

Looking forward, researchers are exploring the compound's potential in covalent inhibitor design and PROTAC (proteolysis targeting chimera) development. Its reactive amino and ester groups provide multiple handles for conjugation, while the fluorine atom offers opportunities for further derivatization. Several pharmaceutical companies have included derivatives of Methyl 2-amino-6-fluoropyridine-3-acetate in their preclinical pipelines, suggesting its growing importance in next-generation therapeutics.